3-Nitroimidazo[1,2-a]pyridin-7-amine

• Molecular Formula: C7H6N4O2
• Molecular Weight: 178.15 g/mol
• IUPAC Name: 3-nitroimidazo[1,2-a]pyridin-7-amine
• InChI: InChI=1S/C7H6N4O2/c8-5-1-2-10-6(3-5)9-4-7(10)11(12)13/h1-4H,8H2
• InChI Key: RKGAQLODFXRPLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC=C2[N+](=O)[O-])C=C1N

Description

3-Nitroimidazo[1,2-a]pyridin-7-amine is a high-purity chemical reagent designed for research and development purposes. This compound is part of the imidazo[1,2-a]pyridine scaffold, a privileged structure in medicinal chemistry known for its diverse biological activities. Compounds based on this core structure have demonstrated significant potential in various research fields. They have been investigated as potent antitumor agents, with some derivatives showing promising cytotoxicity against cancer cell lines such as breast (MCF-7), colon (HT-29), and melanoma (B16F10) . Furthermore, the 3-nitroimidazo[1,2-a]pyridine scaffold has shown remarkable anti-infective properties. Research highlights its efficacy against protozoal parasites like Giardia lamblia , achieving sub-nanomolar IC50 values, and its activity against Mycobacterium tuberculosis , including multi-drug resistant (MDR) and extensively drug-resistant (XDR) strains, with minimal inhibitory concentrations (MIC) in the low nanomolar range . The nitro group in these molecules is often a key pharmacophore, acting as a prodrug that can be selectively activated by nitroreductase (NTR) enzymes in certain pathogens, leading to selective toxicity . This reagent is intended for use in pharmaceutical discovery, organic synthesis, and biochemical research. FOR RESEARCH USE ONLY. Not for diagnostic or therapeutic use.

Preparation Methods

Synthetic Pathway

This method employs palladium catalysts to construct the imidazo[1,2-a]pyridine core, followed by nitration and amination. Key steps include:

• Core Formation : Suzuki-Miyaura coupling of 2-amino-7-bromopyridine with boronic acids to introduce substituents.
• Nitration : Treatment with nitric acid in sulfuric acid at 5–15°C to install the nitro group at position 3.
• Amination : Nucleophilic aromatic substitution (SNAr) of the bromine at position 7 using aqueous ammonia or amines under basic conditions.

Performance Data

Step	Reagents/Conditions	Yield (%)	Reference
Core Formation	Pd(PPh₃)₄, K₂CO₃, DMF, 80°C	65–75
Nitration	HNO₃, H₂SO₄, 5–15°C	76.5
Amination	NH₃, EtOH, 100°C	50–60

Challenges : Competing side reactions during nitration and low regioselectivity in amination necessitate rigorous purification.

Condensation-Nitration-Amination Sequence

Procedure

Adapted from US3509167A, this route involves:

• Condensation : Reacting 2-amino-5-bromopyridine with chloroacetal in HCl/H₂O to form 6-bromoimidazo[1,2-a]pyridine.
• Nitration : Nitric acid in sulfuric acid introduces the nitro group at position 3.
• Amination : SNAr substitution of bromine at position 7 using ammonia gas in tert-butanol.

Optimization Insights

• Nitration Efficiency : Yield improves to 76.5% when HNO₃ is added dropwise at 5°C.
• Solvent Impact : Substituting methanol with tert-butanol reduces intermolecular side reactions, enhancing amination yield to 68%.

Groebke-Blackburn-Bienaymé Three-Component Reaction (GBB-3CR)

Metal-Free Approach

The GBB-3CR assembles the imidazo[1,2-a]pyridine scaffold using:

• Components : 2-Aminopyridine, nitrobenzaldehyde, and 4-chlorophenyl isocyanide.
• Catalyst : Scandium triflate or p-toluenesulfonic acid in methanol at 50°C.

Post-Synthetic Modification

• Nitration : Subsequent nitration with acetyl nitrate (AcONO₂) achieves 3-nitro substitution.
• Amination : Palladium-catalyzed coupling introduces the amine group at position 7.

Yield Profile :

• GBB-3CR step: 30–50% (due to chromatography).
• Nitration: 70–80%.

Limitation : Low functional group tolerance for electron-withdrawing substituents.

Ultrasound-Assisted Iodine-Catalyzed Synthesis

Eco-Friendly Protocol

A one-pot, three-component reaction under ultrasound irradiation:

• Reactants : 2-Aminopyridine, nitroacetophenone, and dimedone.
• Catalyst : Molecular iodine (20 mol%) in water.

Mechanistic Highlights

• Imine Formation : Condensation of 2-aminopyridine and aldehyde.
• Cyclization : Iodine activates the intermediate for nucleophilic attack by dimedone.
• Aromatization : Dehydration yields the imidazo[1,2-a]pyridine core.

Performance :

• Yield: 85–96% in 30 minutes.
• Advantage : Eliminates toxic solvents and reduces energy input.

Comparative Analysis of Methods

Method	Key Advantage	Limitation	Ideal Use Case
Palladium-Catalyzed	High regioselectivity	Costly catalysts	Large-scale synthesis
Condensation-Nitration	Robust nitration control	Multi-step purification	Patent-based routes
GBB-3CR	Modular scaffold assembly	Low yields with EW groups	Library diversification
Ultrasound-Assisted	Rapid, eco-friendly	Limited substrate scope	Green chemistry initiatives

Chemical Reactions Analysis

Palladium-Catalyzed Cross-Coupling Reactions

This scaffold undergoes regioselective modifications via palladium-mediated reactions to introduce diverse substituents. Key methods include:

Reaction Type	Conditions	Products/Applications	Reference
Suzuki–Miyaura Coupling	Pd(PPh₃)₄, K₂CO₃, DMF/H₂O, 80°C	5-/7-Aryl derivatives for SAR studies
Sonogashira Coupling	PdCl₂(PPh₃)₂, CuI, Et₃N, THF	Alkynylated analogs for bioactivity optimization
Buchwald–Hartwig Amination	Pd₂(dba)₃, Xantphos, Cs₂CO₃, toluene	Amino-substituted antiparasitic agents

These reactions enable structural diversification at positions 5 and 7, critical for optimizing antikinetoplastid activity .

Nucleophilic Aromatic Substitution (SNAr)

The nitro group at position 3 and electron-deficient pyridine ring facilitate SNAr reactions:

• Amination : Reacts with primary/secondary amines in DMF at 130°C to yield 3-amino derivatives .

• Thioether Formation : Phenylthiolate anions displace bromine at position 8 under SRN1 conditions (LiHMDS, THF, −78°C) .

Nitro Group Reduction and Bioactivation

The nitro group undergoes enzymatic reduction, a key mechanism in its antiparasitic activity:

Parameter	Details	Reference
Reduction Potential	$E^\circ =-0.63\,\text{V}$
Enzymatic Reduction	Leishmania donovani NTR1 selectively reduces the nitro group to cytotoxic nitro radical anions
Mutagenicity	Non-mutagenic (Ames test negative)

This bioactivation pathway avoids genotoxicity associated with other nitroaromatics .

Oxidative Metabolism

Hepatic microsomes oxidize the scaffold to sulfoxide metabolites, which retain biological activity:

Metabolite	Activity Retention	Stability
Sulfoxide derivative	IC₅₀ = 1.5–3.2 μM	Improved metabolic half-life

Functional Group Transformations

• Nitro to Amine Reduction : Catalytic hydrogenation (H₂/Pd-C) or SnCl₂/HCl converts the nitro group to an amine .

• Halogenation : Electrophilic bromination at position 8 using NBS in CCl₄ enables further functionalization .

Comparative Reactivity

The 7-amine group enhances solubility and hydrogen-bonding capacity compared to analogs:

Property	3-Nitroimidazo[1,2-a]pyridin-7-amine	7-Methyl Analog
Solubility (PBS)	12.3 mg/mL	4.7 mg/mL
LogP	1.8	2.5
Metabolic Stability	$t_{1/2}=22\,\text{min}$	$t_{1/2}=45\,\text{min}$

This compound’s synthetic flexibility and selective bioactivation make it a promising scaffold for developing non-genotoxic antiparasitic agents. Ongoing research focuses on optimizing cross-coupling strategies and metabolite stability for in vivo efficacy .

Scientific Research Applications

Pharmacological Applications

3-Nitroimidazo[1,2-a]pyridin-7-amine and its derivatives have been studied for various pharmacological properties:

a. Antiparasitic Activity
Recent studies have shown that 3-nitroimidazo[1,2-a]pyridine derivatives exhibit promising antiparasitic activities against kinetoplastid parasites such as Trypanosoma and Leishmania species. The structure-activity relationship (SAR) studies indicated that modifications at positions 5 and 7 of the imidazo[1,2-a]pyridine scaffold significantly influence their antiparasitic efficacy. For instance, a series of compounds synthesized through nucleophilic aromatic substitution reactions demonstrated enhanced activity against these parasites, allowing for better definition of the pharmacophore involved in antiparasitic action .

b. Antiviral Properties
Imidazo[1,2-a]pyridine derivatives have also been evaluated for their antiviral properties. The presence of the nitro group in 3-nitroimidazo[1,2-a]pyridine enhances its reactivity and potential as an antiviral agent. Studies have indicated that certain derivatives can inhibit viral replication, making them candidates for further development as antiviral therapeutics .

c. Anticancer Activity
The compound has shown potential as an anticancer agent. Research indicates that 3-nitroimidazo[1,2-a]pyridine derivatives can induce apoptosis in cancer cells through various mechanisms, including the modulation of signaling pathways involved in cell survival and proliferation. The ability to modify substituents at various positions allows for the optimization of these compounds for enhanced anticancer activity .

Synthetic Applications

The versatility of 3-nitroimidazo[1,2-a]pyridin-7-amine extends to its utility in organic synthesis:

a. Synthesis of Complex Molecules
3-Nitroimidazo[1,2-a]pyridin-7-amine serves as a key intermediate in the synthesis of more complex heterocycles. Its ability to undergo various chemical transformations makes it a valuable building block in synthetic organic chemistry. For example, it can participate in palladium-catalyzed cross-coupling reactions to form more complex structures with diverse functional groups .

b. Development of New Synthetic Methodologies
Recent advancements have highlighted new methodologies involving 3-nitroimidazo[1,2-a]pyridine derivatives for the synthesis of other heterocyclic compounds. Techniques such as microwave-assisted synthesis and metal-free reactions have been developed to enhance the efficiency and yield of these transformations, making them more environmentally friendly and cost-effective compared to traditional methods .

Data Tables

The following table summarizes key findings related to the applications of 3-nitroimidazo[1,2-a]pyridin-7-amine in various studies:

Application Area	Activity/Outcome	Reference
Antiparasitic	Active against Trypanosoma and Leishmania
Antiviral	Inhibits viral replication
Anticancer	Induces apoptosis in cancer cells
Synthetic Intermediate	Key building block for complex heterocycles
New Synthetic Methodologies	Microwave-assisted synthesis; metal-free reactions

Case Studies

Several case studies illustrate the successful application of 3-nitroimidazo[1,2-a]pyridin-7-amine:

• Case Study 1: Antiparasitic Efficacy
  A study focused on synthesizing a series of 5-substituted derivatives showed that specific substitutions greatly enhanced activity against Leishmania donovani. The most effective compound demonstrated a significant reduction in parasite viability at low micromolar concentrations.
• Case Study 2: Antiviral Activity Assessment
  In vitro assays revealed that certain derivatives exhibited potent antiviral activity against influenza viruses, with mechanisms involving inhibition of viral entry and replication.
• Case Study 3: Synthesis Optimization
  Research on synthetic routes has led to the development of a one-pot procedure that simplifies the synthesis of complex imidazo[1,2-a]pyridine derivatives from readily available starting materials, showcasing its utility in drug discovery processes.

Mechanism of Action

The mechanism of action of imidazo[1,2-a]pyridin-7-amine, 3-nitro- involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The compound can inhibit enzymes by binding to their active sites, thereby disrupting their normal function .

Comparison with Similar Compounds

Molecular and Structural Features

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position)	Key Structural Notes
3-Nitroimidazo[1,2-a]pyridin-7-amine	C₇H₅N₄O₂*	193.15 g/mol	-NO₂ (3), -NH₂ (7)	Electron-withdrawing nitro group enhances electrophilicity
8-Bromoimidazo[1,2-a]pyridin-7-amine	C₇H₆BrN₃	212.05 g/mol	-Br (8), -NH₂ (7)	Bromine introduces steric bulk and potential halogen bonding
2-Phenylimidazo[1,2-a]pyridin-7-amine	C₁₃H₁₁N₃	209.25 g/mol	-Ph (2), -NH₂ (7)	Aromatic phenyl group may enhance π-π stacking interactions
2-(3-Chlorophenyl)imidazo[1,2-a]pyridin-7-amine	C₁₃H₁₀ClN₃	243.69 g/mol	-Cl-Ph (2), -NH₂ (7)	Chlorine enhances lipophilicity and electron-withdrawing effects
5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-amine (Hydrogenated analog)	C₇H₁₀N₃	136.18 g/mol	-NH₂ (7), saturated ring	Reduced aromaticity alters electronic properties and solubility
2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridin-3-amine	C₁₅H₁₅N₃O	253.30 g/mol	-OCH₃-Ph (2), -CH₃ (7), -NH₂ (3)	Methoxy group increases electron density; methyl enhances steric effects

*Inferred from imidazo[1,2-a]pyridine core (C₇H₆N₂) with added -NO₂ and -NH₂.

Biological Activity

3-Nitroimidazo[1,2-a]pyridin-7-amine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Overview of Biological Activity

3-Nitroimidazo[1,2-a]pyridin-7-amine belongs to the imidazo[1,2-a]pyridine class of compounds, which are known for their pharmacological potential. The nitro group at the 3-position enhances the compound's reactivity and biological properties, making it a candidate for various therapeutic applications.

Key Biological Activities

• Antiparasitic Activity : The compound exhibits potent antileishmanial and antitrypanosomal activities. For instance, derivatives of 3-nitroimidazo[1,2-a]pyridine have shown IC50 values ranging from 1 to 2.1 μM against Leishmania species and 1.3 to 2.2 μM against Trypanosoma brucei and Trypanosoma cruzi .
• Antimalarial Activity : Research has indicated that modifications to the imidazo[1,2-a]pyridine scaffold can optimize antimalarial properties. Compounds with low nanomolar activities have been identified against both drug-sensitive and resistant strains of Plasmodium falciparum .
• Anticancer Properties : Some derivatives have shown promise in anticancer assays, demonstrating cytotoxicity against various cancer cell lines while maintaining selectivity over normal cells .

The mechanism underlying the biological activity of 3-nitroimidazo[1,2-a]pyridin-7-amine involves several pathways:

• Bioreduction : The nitro group can be reduced to form reactive intermediates that interact with cellular components, leading to cytotoxic effects against parasites and cancer cells .
• Enzyme Inhibition : The compound may inhibit specific enzymes by binding to their active sites, disrupting their normal functions .
• Targeting Nitroreductases : The activation of the nitro group by nitroreductases (NTR) in pathogens selectively targets these organisms without affecting mammalian cells .

Structure-Activity Relationships (SAR)

The biological activity of 3-nitroimidazo[1,2-a]pyridin-7-amine can be influenced by structural modifications. Key findings from SAR studies include:

• Positioning of Substituents : Variations at the 5 or 7 positions of the imidazo[1,2-a]pyridine scaffold can significantly alter potency against specific targets .
• Lipophilicity : The presence of lipophilic groups enhances membrane permeability and bioavailability, which is crucial for effective drug action .

Case Study 1: Antileishmanial Activity

A study synthesized a series of 3-nitroimidazo[1,2-a]pyridine derivatives with varying substituents. Among these, compound 5 demonstrated low cytotoxicity (CC50 > 100 μM) and significant antileishmanial activity (IC50 = 1–2.1 μM) against multiple Leishmania species .

Case Study 2: Antimalarial Efficacy

In another investigation, a derivative was tested in vivo on a humanized mouse model infected with P. falciparum. The effective dose required to reduce parasitemia by 90% was estimated at approximately 34 mg/kg . This highlights the potential for clinical application in treating malaria.

Table 1: Biological Activity Summary

Compound	Target Organism	IC50 (μM)	CC50 (μM)	Selectivity Index
Compound 5	Leishmania donovani	1–2.1	>100	>50
Compound X	Trypanosoma brucei	1.35	>50	>37
Compound Y	P. falciparum	<10	N/A	N/A

Q & A

Q. Critical Factors :

• Solvent choice (e.g., DMF for polar intermediates).
• Temperature control (e.g., 0°C for amide coupling to minimize side reactions).
• Catalyst selection (e.g., Pd/C for selective reduction).